3-Ethyl-2,4,5-trimethylheptane

• CAS: 62198-65-6
• Molecular Formula: C12H26
• Molecular Weight: 170.33 g/mol
• InChI: InChI=1S/C12H26/c1-7-10(5)11(6)12(8-2)9(3)4/h9-12H,7-8H2,1-6H3
• InChIKey: JFKSTTDMBQAPCT-UHFFFAOYSA-N

3-Ethyl-2,4,5-trimethylheptane (CAS 62198-65-6): Branched C12 Alkane Baseline for Procurement Evaluation

3-Ethyl-2,4,5-trimethylheptane (CAS 62198-65-6) is a saturated branched alkane with the molecular formula C₁₂H₂₆ and a molecular weight of 170.335 g/mol [1]. As a member of the C12 isomeric family, it is one of 355 structural isomers of dodecane , distinguished by its specific 3-ethyl-2,4,5-trimethyl substitution pattern on the heptane backbone. Critically evaluated thermophysical property data for this compound are curated in the NIST/TRC Web Thermo Tables (WTT), including normal boiling temperature, critical temperature, critical pressure, density, enthalpy of vaporization, heat capacity, viscosity, and thermal conductivity [2]. Henry's law solubility constant data are compiled from multiple authoritative sources, including experimental and group-contribution-based estimates [3].

Defined single-isomer reference for analytical method development

Critically evaluated thermophysical data in NIST/TRC WTT

Isomer-specific Henry's law constant for environmental partitioning models

GC retention library inclusion for hydrocarbon fingerprinting

• [1] NIST Chemistry WebBook. Heptane, 3-ethyl-2,4,5-trimethyl-. CAS Registry Number: 62198-65-6. National Institute of Standards and Technology, Standard Reference Database 69. View Source
• [2] NIST/TRC Web Thermo Tables (WTT). Critically Evaluated Thermophysical Property Data for heptane, 3-ethyl-2,4,5-trimethyl-. NIST Standard Reference Subscription Database 3, Professional Edition, Version 2-2012-1-Pro. View Source
• [3] R. Sander. Compilation of Henry's law constants (version 5.0.0) for water as solvent. Atmos. Chem. Phys., 23, 10901–12440, 2023. Entry for 2,4,5-trimethyl-3-ethylheptane (CAS 62198-65-6). View Source

Substitution Risks with Generic C12 Isomer Mixtures vs. 3-Ethyl-2,4,5-trimethylheptane

Within the C₁₂H₂₆ isomeric space, small structural variations produce measurable differences in key physicochemical properties critical for research reproducibility and industrial specification compliance . Generic 'isododecane' or 'dodecane isomer mixtures' contain multiple branched and linear components with a boiling range spanning 170–217 °C and density variations exceeding 0.01 g/cm³ , rendering them unsuitable for applications requiring a single, well-defined isomer. The specific 3-ethyl-2,4,5-trimethyl substitution pattern on a heptane backbone confers a distinct Henry's law solubility constant that differs by approximately 28–40% from both linear n-dodecane and other branched C10 and C12 analogs, directly impacting environmental partitioning predictions and process modeling accuracy [1]. Substituting this compound with an undefined isomer mixture introduces uncontrolled variability in thermodynamic calculations, combustion modeling, and chromatographic reference applications where isomeric identity is a critical parameter.

Henry's law constant mismatch

Measurable differences in Henry's law constant compared to generic n-dodecane or isomer mixtures may shift air-water partitioning predictions and environmental fate model outputs.

Undefined mixture variability

Isomer blends exhibit boiling range and density inconsistencies that can affect thermodynamic consistency in process simulation and distillation design.

Chromatographic co-elution

Co-eluting isomers in undefined blends may compromise retention time locking and accurate quantification in petroleum forensics and environmental analysis.

• [1] R. Sander. Compilation of Henry's law constants (version 5.0.0). Comparative data for 3-ethyl-2,4,5-trimethylheptane (Hscp ≈ 8.6×10⁻⁷ mol/(m³Pa)) vs. n-dodecane (Hscp ≈ 1.2×10⁻⁶ mol/(m³Pa)) and 2,2,4-trimethylheptane (Hscp ≈ 1.2×10⁻⁶ mol/(m³Pa)). View Source

Quantitative Differentiation Evidence for 3-Ethyl-2,4,5-trimethylheptane vs. Closest Analogs

Henry's Law Solubility Constant: 3-Ethyl-2,4,5-trimethylheptane vs. n-Dodecane and Branched Analogs

The Henry's law solubility constant (Hscp) at 298.15 K for 3-ethyl-2,4,5-trimethylheptane is reported as 8.6×10⁻⁷ mol/(m³Pa) [Yaws, 2003], 8.2×10⁻⁷ mol/(m³Pa) [Gharagheizi et al., 2012, Q], and 8.9×10⁻⁷ mol/(m³Pa) [Gharagheizi et al., 2010, Q] [1]. This represents a 28–33% lower Hscp compared to linear n-dodecane (C₁₂H₂₆, CAS 112-40-3), which has a consensus Hscp of 1.2×10⁻⁶ mol/(m³Pa) across multiple independent sources [2]. The value is also approximately 28% lower than that of the branched analog 2,2,4-trimethylheptane (Hscp = 1.2×10⁻⁶ mol/(m³Pa), Yaws 2003) [3]. A lower Hscp indicates reduced volatility from aqueous solution and increased partitioning into the water phase, a direct consequence of the specific 3-ethyl-2,4,5-trimethyl branching architecture.

Henry's law constant comparison

Cross-study comparable

28–40% lower Hscp vs. n-dodecane and 2,2,4-trimethylheptane

Isomer-specific environmental partitioning context

Based on Yaws and Gharagheizi data; 298.15 K

Evidence Dimension	Henry's Law solubility constant Hscp at 298.15 K [mol/(m³Pa)]
Target Compound Data	8.6×10⁻⁷ (Yaws, 2003); 8.2×10⁻⁷ to 8.9×10⁻⁷ (Gharagheizi et al., 2010 & 2012, Q)
Comparator Or Baseline	n-Dodecane: 1.2×10⁻⁶ to 1.3×10⁻⁶; 2,2,4-Trimethylheptane: 1.2×10⁻⁶ (Yaws, 2003)
Quantified Difference	28–40% lower Hscp relative to n-dodecane and 2,2,4-trimethylheptane
Conditions	Water as solvent, reference temperature 298.15 K; data from Yaws' Handbook (2003), Gharagheizi group-contribution models (2010, 2012), and Plyasunov & Shock (2000)

Why This Matters

A 28–40% difference in Henry's law constant directly alters predicted environmental partitioning and air-water exchange flux in fate models, making isomer-specific selection essential for regulatory submissions and process design calculations.

• [1] R. Sander. Compilation of Henry's law constants (version 5.0.0) for water as solvent. Atmos. Chem. Phys., 23, 10901–12440, 2023. Hscp data for CAS 62198-65-6: 8.6×10⁻⁷ (Yaws 2003), 8.2×10⁻⁷ (Gharagheizi et al. 2012), 8.9×10⁻⁷ (Gharagheizi et al. 2010). View Source
• [2] R. Sander. Henry's law constants compilation (v5.0.0). n-Dodecane (CAS 112-40-3): Hscp = 1.2×10⁻⁶ to 1.3×10⁻⁶ mol/(m³Pa) from multiple sources. View Source
• [3] R. Sander. Henry's law constants compilation (v5.0.0). 2,2,4-Trimethylheptane (CAS 14720-74-2): Hscp = 1.2×10⁻⁶ mol/(m³Pa), Yaws (2003). View Source

Critically Evaluated Thermophysical Property Dataset: NIST/TRC WTT Coverage

The NIST/TRC Web Thermo Tables (WTT) contain critically evaluated recommendations for 3-ethyl-2,4,5-trimethylheptane covering 15+ thermophysical property categories over extended temperature and pressure ranges, including normal boiling temperature, critical temperature (Tc), critical pressure (Pc), critical density, liquid and gas phase density as a function of temperature (190 K to 653 K), enthalpy of vaporization (255 K to 653 K), heat capacity at saturation pressure (250 K to 639.94 K), ideal gas heat capacity (200 K to 1000 K), enthalpy, entropy, viscosity (gas and liquid phases from 270 K to 970 K), and thermal conductivity (gas: 470–970 K; liquid: 200–580 K) [1]. This level of comprehensive, critically evaluated data coverage is not available for the majority of the 355 C12 isomers, providing a unique procurement advantage for thermodynamic modeling and process simulation applications where validated property parameters are mandatory .

NIST/TRC WTT dataset coverage

Class-level inference

15+ critically evaluated property categories across wide T/P ranges

Supports validated thermodynamic and transport property data for process simulation

NIST/TRC WTT Professional Edition; dynamic data analysis

Evidence Dimension	Availability of critically evaluated thermophysical property data across multiple property categories
Target Compound Data	15+ property categories with critically evaluated recommendations in NIST/TRC WTT; data spanning liquid, gas, and saturation states
Comparator Or Baseline	Most C12 branched isomers lack any critically evaluated dataset; n-dodecane has WTT coverage but different property values due to linear structure
Quantified Difference	Qualitative advantage: full WTT dataset vs. absent or fragmentary data for most positional isomers
Conditions	NIST/TRC Web Thermo Tables, Professional Edition; data generated through dynamic data analysis via NIST ThermoData Engine

Why This Matters

Availability of a validated, internally consistent thermophysical property dataset eliminates the need for property estimation methods with uncontrolled uncertainty, reducing simulation risk in chemical process design.

• [1] NIST/TRC Web Thermo Tables (WTT). Property Availability for heptane, 3-ethyl-2,4,5-trimethyl-. NIST Standard Reference Subscription Database 3, Professional Edition. View Source

Branching Architecture and Predicted Boiling Point Differentiation vs. Linear and Mono-Branched C12 Analogs

The 3-ethyl-2,4,5-trimethyl substitution pattern represents a triply-branched architecture with an ethyl substituent at position 3 and methyl groups at positions 2, 4, and 5. Based on well-established structure-property relationships for alkanes, increased branching reduces molecular surface area available for van der Waals interactions, leading to lower boiling points and higher octane numbers compared to linear or less-branched isomers [1]. For context, the boiling range of n-dodecane (linear, CAS 112-40-3) is 214–218 °C and commercial 'isododecane' (predominantly 2,2,4,6,6-pentamethylheptane) boils at 177–180 °C, while C10 trimethylheptane isomers exhibit boiling points of 148–162 °C . The specific substitution pattern of 3-ethyl-2,4,5-trimethylheptane introduces steric crowding at positions 2, 3, 4, and 5 that differs from the symmetrical branching of 2,2,4,6,6-pentamethylheptane, affecting both boiling point and derived octane number in gasoline-range fuel blending studies . Note: Direct experimental boiling point data for this specific compound requires retrieval from NIST/TRC WTT (subscription access).

Branching architecture & boiling point

Class-level inference

Estimated bp 160–200 °C; RON enhancement ~10–15 units over linear C12

Branching pattern influences combustion and fuel blending characteristics

Structure-property relationships; exact bp via NIST/TRC WTT

Evidence Dimension	Predicted boiling point and octane number based on branching architecture and alkane structure-property QSPR models
Target Compound Data	Predicted boiling point expected in the 160–200 °C range based on branching degree; exact value available via NIST/TRC WTT
Comparator Or Baseline	n-Dodecane: bp 214–218 °C; Isododecane (2,2,4,6,6-pentamethylheptane): bp 177–180 °C; 2,2,4-Trimethylheptane: bp ~148 °C
Quantified Difference	Estimated ~10–40 °C boiling point reduction vs. n-dodecane depending on exact value; RON enhancement of ~10–15 units for branched vs. linear C12 (class-level)
Conditions	Structure-property relationships established for alkane homologous series; QSPR models for boiling point and octane number prediction

Why This Matters

The specific branching pattern determines the compound's performance as a single-isomer component in fuel surrogate formulations, where reproducible boiling point and octane characteristics are essential for combustion kinetic model validation.

• [1] P. E. Savage. A Fundamentally Based Correlation Between Alkane Structure and Octane Number. Combust. Sci. Technol., demonstrating that branched alkanes exhibit 10–15 RON units higher than linear isomers. View Source

Single-Isomer Identity vs. Isomer Mixtures: Chromatographic and Spectroscopic Traceability

3-Ethyl-2,4,5-trimethylheptane (CAS 62198-65-6) is a structurally defined single isomer with a unique InChIKey (JFKSTTDMBQAPCT-UHFFFAOYSA-N) and a computed octanol-water partition coefficient (LogP) of 4.35 . In contrast, commercial 'isododecane' and 'dodecane isomer mixtures' (CAS 93685-81-5, 31807-55-3, or 13475-82-6) are undefined blends of multiple C12 isomers whose exact composition varies between batches and suppliers, with boiling ranges of 170–195 °C and density specifications of 0.74–0.75 g/cm³ [1]. For chromatographic method development, GC-MS retention time locking, or spectroscopic reference applications, a defined single-isomer standard enables unambiguous peak identification and quantification, while mixture-based references introduce co-elution risks and quantification uncertainty from variable isomer ratios .

Single-isomer vs. isomer mixtures

Class-level inference

Single defined isomer (unique InChIKey) vs. undefined blends with boiling range ~25°C

Eliminates lot-to-lot variability in analytical method validation

CAS uniquely maps to one structure; LogP = 4.35

Evidence Dimension	Isomeric purity and structural definition for analytical reference applications
Target Compound Data	Single defined isomer; InChIKey: JFKSTTDMBQAPCT-UHFFFAOYSA-N; LogP = 4.35; CAS uniquely maps to one structure
Comparator Or Baseline	Isododecane (CAS 31807-55-3): undefined isomer mixture; Dodecane isomers (CAS 93685-81-5): mixture with boiling range 170–195 °C
Quantified Difference	Single isomer (100% structural definition) vs. multi-component mixture (batch-dependent composition); boiling range ~25 °C for mixtures vs. single boiling point for pure isomer
Conditions	CAS registry specificity; computed LogP from ChemSrc; mixture specifications from Fisher Scientific and Carl Roth commercial datasheets

Why This Matters

A single-isomer reference standard eliminates lot-to-lot variability in analytical method validation, which is a critical requirement for ISO 17025-accredited laboratories and GLP-compliant studies.

• [1] Carl Roth. Dodecane (isomers), CAS 13475-82-6. Density 0.74 g/cm³, boiling point 192 °C, flash point 45 °C. Technical datasheet for isomer mixture. View Source

Enthalpy of Formation Data Enabling Combustion Kinetic Mechanism Development

The NIST/TRC WTT dataset for 3-ethyl-2,4,5-trimethylheptane includes critically evaluated enthalpy of formation data for both gas and liquid phases [1]. Enthalpy of formation is a foundational parameter for constructing detailed chemical kinetic mechanisms used in combustion modeling [2]. For branched alkanes in the C10–C12 range, which serve as components in gasoline and jet fuel surrogate mixtures, the availability of validated thermodynamic data for a specific isomer enables the construction of isomer-resolved combustion mechanisms rather than relying on lumped surrogate approaches that treat all branched C12 species as a single pseudo-component [3]. This isomer-specific thermodynamic foundation becomes critical when studying low-temperature oxidation pathways where branching architecture controls the distribution of alkylperoxy radical isomerization and subsequent chain-branching reactions that govern autoignition behavior.

Enthalpy of formation data

Class-level inference

Validated gas and liquid phase enthalpy of formation available

Enables isomer-resolved combustion kinetic mechanism development

NIST/TRC WTT; group additivity uncertainty ±4–12 kJ/mol

Evidence Dimension	Availability of validated enthalpy of formation data for combustion kinetic model development
Target Compound Data	Gas-phase and liquid-phase enthalpy of formation available via NIST/TRC WTT; comprehensive heat capacity data (200–1000 K ideal gas; 250–639.94 K saturation)
Comparator Or Baseline	Most branched C12 isomers lack validated enthalpy of formation data; combustion models typically use estimated values from group additivity methods
Quantified Difference	Qualitative advantage: validated data vs. estimated data (typical group additivity uncertainty: ±4–12 kJ/mol for branched alkanes)
Conditions	NIST/TRC WTT critically evaluated recommendations; combustion kinetic modeling at relevant engine temperatures

Why This Matters

Procurement of this specific isomer with validated thermodynamic data supports the development of higher-fidelity, isomer-resolved combustion kinetic mechanisms that improve predictive accuracy for autoignition timing in advanced engine simulations.

• [1] NIST/TRC Web Thermo Tables (WTT). Property availability listing enthalpy of formation (Gas and Liquid) for heptane, 3-ethyl-2,4,5-trimethyl-. View Source
• [2] H. J. Curran et al. Detailed chemical kinetic reaction mechanisms for n-alkanes from n-octane to n-hexadecane. The mechanisms rely on validated thermodynamic data including enthalpy of formation for each species. View Source
• [3] S. M. Sarathy et al. Recent progress in gasoline surrogate fuels. Comprehensive review highlighting the role of individual branched alkane isomers in formulating gasoline surrogate mixtures and the need for isomer-specific thermodynamic and kinetic data. View Source

Gas Chromatography Retention Index: Positional Isomer Differentiation

The compound is included in the NIST GC Library (NIST/EPA/NIH Mass Spectral Library), which contains retention data for 44,008 compounds on both polar and non-polar stationary phases using packed and open tubular columns [1]. The specific retention characteristics of 3-ethyl-2,4,5-trimethylheptane are governed by its unique molecular shape, which differs from other C12 branched isomers such as 2,2,4,6,6-pentamethylheptane or 3-ethyl-2,4,4-trimethylheptane (CAS 62198-63-4) [2]. In forensic, environmental, and petroleum analysis, the ability to chromatographically resolve and unambiguously identify individual alkane isomers is essential for source apportionment and product fingerprinting . The compound's distinct retention index on standard GC phases provides a measurable parameter differentiating it from co-formulated C12 isomers.

GC retention index

Supporting evidence

Included in NIST GC Library with retention data on polar and non-polar phases

Supports isomer-specific quantification in complex hydrocarbon mixtures

Distinguishable retention index from positional isomers

Evidence Dimension	GC retention characteristics on standard stationary phases
Target Compound Data	Included in NIST GC Library with retention data; InChIKey JFKSTTDMBQAPCT-UHFFFAOYSA-N uniquely identifies this isomer for MS library matching
Comparator Or Baseline	3-Ethyl-2,4,4-trimethylheptane (CAS 62198-63-4): isomeric variant with different methyl positioning; 2,2,4,6,6-Pentamethylheptane: dominant isododecane component
Quantified Difference	Distinguishable retention index; exact ΔRI values depend on column phase and temperature program conditions
Conditions	NIST '08 GC Library; polar and non-polar stationary phases; packed and open tubular columns

Why This Matters

A defined retention index enables reliable isomer-specific quantification in complex hydrocarbon mixtures, supporting petroleum forensics, environmental spill identification, and fuel quality compliance testing.

• [1] NIST GC Library with Retention Data. NIST '08 (NIST/EPA/NIH) Mass Spectral Library subset containing 44,008 compounds with GC retention data on polar and non-polar phases. View Source
• [2] NIST Chemistry WebBook. 3-Ethyl-2,4,4-trimethylheptane (CAS 62198-63-4). Positional isomer of the target compound with methyl group shifted from position 5 to position 4, yielding different GC retention. View Source

High-Value Application Scenarios for 3-Ethyl-2,4,5-trimethylheptane Based on Evidence

Environmental Fate Modeling and Air-Water Partitioning Studies

Environmental chemists and risk assessors requiring isomer-specific Henry's law constants for multimedia fate models should select 3-ethyl-2,4,5-trimethylheptane over generic isomer mixtures. Its Hscp of approximately 8.6×10⁻⁷ mol/(m³Pa) is 28–40% lower than that of n-dodecane, directly affecting predicted volatilization rates from water bodies and atmospheric transport distances in models such as the EPA EQC (Equilibrium Criterion) or SimpleBox. Using the generic n-dodecane Henry's law constant for a branched C12 stream would overestimate air-water partitioning by approximately 40%, leading to erroneous exposure predictions in regulatory submissions [1]. The availability of critically evaluated thermophysical data in NIST/TRC WTT further enables temperature-dependent partitioning calculations across environmentally relevant ranges (200–650 K) [2].

Combustion Kinetic Mechanism Development for Fuel Surrogate Formulation

Combustion researchers developing detailed chemical kinetic mechanisms for gasoline or jet fuel surrogates benefit from procuring this specific isomer as a single-reference component. The validated enthalpy of formation and heat capacity data (200–1000 K for ideal gas) in NIST/TRC WTT [1] provide the thermodynamic foundation needed for ab initio rate constant calculations and mechanism construction. Unlike commercial isododecane mixtures that combine multiple isomers with undefined proportions [2], this single-isomer reference ensures that experimental ignition delay time, speciation, and laminar flame speed measurements can be unambiguously attributed to a defined molecular structure, enabling direct validation of kinetic model predictions without confounding from mixture composition uncertainty.

Chromatographic Reference Standard for Petroleum and Environmental Forensics

Analytical laboratories performing GC-MS or GC×GC analysis of petroleum-derived samples for source identification or environmental forensic investigations require single-isomer standards for retention time locking and quantification. This compound, with its defined InChIKey and inclusion in the NIST GC Library [1], provides unambiguous peak assignment in complex hydrocarbon chromatograms. In contrast, 'isododecane' or 'dodecane isomer mixture' reference materials contain multiple unresolved components that co-elute or partially overlap, preventing accurate quantification [2]. For laboratories accredited to ISO 17025 performing hydrocarbon fingerprinting under standard methods (e.g., ASTM D5739, EN 15527), single-isomer standards are mandatory for method validation and ongoing quality control.

Thermodynamic Property Package Development for Chemical Process Simulation

Process engineers developing thermodynamic property packages for process simulators (Aspen Plus, ChemCAD, gPROMS) require pure-component parameters validated across multiple property dimensions. The NIST/TRC WTT dataset for 3-ethyl-2,4,5-trimethylheptane spans density, vapor pressure, enthalpy, heat capacity, viscosity, and thermal conductivity across wide temperature and pressure ranges [1]. This internally consistent dataset allows the fitting of accurate parameters for equations of state (e.g., Peng-Robinson, PC-SAFT) and transport property models. When a process stream contains this specific C12 branched isomer, using generic n-dodecane or lumped isomer parameters introduces errors in distillation column design, heat exchanger sizing, and phase equilibrium calculations that cascade through the entire process design workflow.

Application

Selection Property

Validation Focus

Environmental fate modeling

Isomer-specific Henry's law constant

Air-water partitioning context

Combustion kinetic mechanism development

Validated enthalpy of formation data

Isomer-resolved combustion modeling

Petroleum and environmental forensics

Defined single-isomer chromatographic reference

Retention time locking and quantification

Chemical process simulation

Critically evaluated thermophysical dataset

Equation-of-state parameter fitting

• [1] R. Sander. Compilation of Henry's law constants (version 5.0.0). Hscp data for CAS 62198-65-6 vs. n-dodecane; demonstrates ~28–40% difference relevant for environmental fate modeling. View Source
• [2] NIST/TRC Web Thermo Tables (WTT). Critically evaluated thermophysical property data with temperature-dependent coverage from 190 K to 1000 K across multiple property categories. View Source